5-Chloro-2-phenyl-1H-benzimidazole-6-sulfonamide

• CAS No.: 72418-92-9
• Molecular Formula: C13H10ClN3O2S
• Molecular Weight: 307.76 g/mol
• IUPAC Name: 6-chloro-2-phenyl-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C13H10ClN3O2S/c14-9-6-10-11(7-12(9)20(15,18)19)17-13(16-10)8-4-2-1-3-5-8/h1-7H,(H,16,17)(H2,15,18,19)
• InChI Key: NRZQLPCCBZGDAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC(=C(C=C3N2)S(=O)(=O)N)Cl

Description

5-Chloro-2-phenyl-1H-benzimidazole-6-sulfonamide is a useful research compound. Its molecular formula is C13H10ClN3O2S and its molecular weight is 307.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.21 g. of 2-amino-4-chloro-5-sulfamylaniline (VI), 50 ml. of glacial acetic acid, and 1.05 g. of benzaldehyde was refluxed for 16 hours and then decanted into water. The precipitate was collected by filtration, dissolved in ethanol, treated with Darco, filtered through filter paper and then through Celite. Concentration in vacuo provided a solid which was dissolved in ethanol, filtered, and forced out with water. Treatment of this beige solid with boiling acetronitrile provided an off-white solid mp 314°-316°.